Methyl cycloheptanecarboxylate
Overview
Description
Methyl cycloheptanecarboxylate is a useful research compound. Its molecular formula is C9H16O2 and its molecular weight is 156.22 g/mol. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Catalysis
Methyl cycloheptanecarboxylate has been used in various chemical syntheses. For instance, it was obtained in high yields by the carbonylation of cyclohexene using palladium(II) chloride–triphenylphosphine as a catalyst. This process was explored to understand the effects of different variables like the concentration of palladium(II) chloride, carbon monoxide pressure, and temperature on the rate of carbonylation (Yoshida et al., 1976). Additionally, this compound derivatives have been synthesized through reactions involving zinc and arylcarbaldehydes, contributing to advancements in organic chemistry and synthesis techniques (Kirillov et al., 2008).
Bioremediation Technology
This compound and its derivatives have applications in bioremediation. A study involving the use of cyclodextrins for enhancing bioremediation showed that randomly methylated β-cyclodextrin significantly improved the bioremediation and detoxification of transformer oil-contaminated soils. This was achieved by increasing the bioavailability of pollutants and the activity of indigenous microorganisms (Molnár et al., 2005).
Electrochemical Processes
In electrochemistry, the acylation of cyclohexene and its methyl derivatives using aluminium anodes was studied, leading to the production of alkyl-cycloalkenyl ketones. This process provided insights into the electrochemical properties and potentials of cyclic olefins, including those related to this compound (Vukićević et al., 1995).
Medicinal Chemistry and Pharmacology
While explicit research on this compound in pharmacology is limited, its derivatives have been studied for their potential medicinal properties. For example, compounds synthesized from methyl-1-bromocyclohexane carboxylates showed analgesic activity, highlighting the possible relevance of this compound derivatives in developing new therapeutic agents (Kirillov et al., 2012).
Properties
IUPAC Name |
methyl cycloheptanecarboxylate | |
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InChI |
InChI=1S/C9H16O2/c1-11-9(10)8-6-4-2-3-5-7-8/h8H,2-7H2,1H3 | |
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InChI Key |
OEPSYCOSYPDSFV-UHFFFAOYSA-N | |
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Canonical SMILES |
COC(=O)C1CCCCCC1 | |
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Molecular Formula |
C9H16O2 | |
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DSSTOX Substance ID |
DTXSID60337581 | |
Record name | Methyl cycloheptanecarboxylate | |
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Molecular Weight |
156.22 g/mol | |
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CAS No. |
60433-00-3 | |
Record name | Methyl cycloheptanecarboxylate | |
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Synthesis routes and methods
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